Cas no 2649047-85-6 (3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 2649047-85-6
• MF: C₁₁H₁₀N₆O
• MW: 242.236700534821
• CID: 6085475
• PubChem ID: 165957223
• Update Time: 2025-06-13

3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one
• EN300-1128309
• 2649047-85-6

• Inchi： 1S/C11H10N6O/c1-16-9(4-6-13-16)8-7-11(18)17(15-8)10-3-2-5-12-14-10/h2-6H,7H2,1H3
• InChI Key： HHDUZXDHLORPHW-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=CC=NN2C)=NN1C1=CC=CN=N1

Computed Properties

• Exact Mass: 242.09160896g/mol
• Monoisotopic Mass: 242.09160896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.3Ų

Additional information on 3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one

Introduction to 3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 2649047-85-6)

3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 2649047-85-6, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and medicinal chemistry. The presence of multiple nitrogen-containing heterocycles, including pyrazole, pyridazine, and dihydropyrazolone, suggests a rich chemical space for interaction with biological targets, making it an intriguing candidate for further exploration.

The molecular structure of 3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one is characterized by its intricate connectivity of these heterocyclic rings. The pyrazole moiety, with its five-membered ring containing two nitrogen atoms, is known for its versatility in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with various biological receptors. The substitution of a methyl group at the 1-position of the pyrazole ring enhances its reactivity and binding affinity, which could be leveraged for therapeutic applications.

The pyridazine ring, another key component of this compound, contributes to its overall pharmacophore by providing additional nitrogen atoms that can engage in hydrogen bonding or coordinate with metal ions. Pyridazine derivatives have been widely studied for their antimicrobial, antiviral, and anti-inflammatory properties. In particular, the 3-position of the pyridazine ring in this compound allows for further functionalization, which could be exploited to tailor its biological activity towards specific therapeutic targets.

The dihydropyrazolone moiety at the 4,5-position adds another layer of complexity to the molecule. Dihydropyrazolones are known for their stability and ability to undergo various chemical transformations, making them valuable scaffolds in drug design. The presence of this group in 3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one suggests that it may exhibit unique chemical properties that could be advantageous in developing new pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies using these techniques have shown that 3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one has the potential to interact with enzymes and receptors involved in various disease pathways. For instance, preliminary docking studies suggest that this compound may bind to enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.

The synthesis of 3-(1-methyl-1H-pyrazol-5-yl)-1-(pyridazin-3-yl)-4,5-dihydro-1H-pyrazol-5-one presents a challenge due to the complexity of its structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules more efficiently. Techniques such as multi-component reactions (MCRs) and transition-metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis process. These advances have not only improved yield but also allowed for greater flexibility in modifying the structure of the molecule.

In terms of biological activity, early studies on derivatives of this class of compounds have revealed promising results. For example, some analogs have demonstrated inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, preliminary cell-based assays suggest that certain derivatives may exhibit anti-proliferative effects on cancer cell lines. These findings underscore the potential of 3-(1-methyl-1H-pyrazol-5-ylyl)-1-(pyridazinyl)-4,5-dihydro-lH-pyr azo l-l one as a lead compound for further development.

The pharmacokinetic properties of this compound are also an area of interest. Due to its complex structure, it is expected to exhibit a range of solubility and metabolic stability characteristics that will influence its bioavailability and duration of action. Further studies are needed to optimize these properties through structural modifications or formulation strategies.

Future research directions for 3-(l-methyl-lH-p y ra z ol - 5 - yl ) - l - ( p y rid azin - 3 - y l ) - 4 , 5 - dihydro-l H - p y ra z o l - 5 - one (CAS No. 2649047--85--6) include exploring its interactions with specific biological targets using high-throughput screening (HTS) technologies. Additionally, investigating its potential as a scaffold for drug design could lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion,3-(l-methyl-lH-pyr az ol - 5 - yl ) - l - ( p y rid azin --3-- y l ) - 4 , 5 -- dihydro-l H -- py ra z o l -- 5 -- one represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to grow,this compound may play a crucial role in the development of new treatments for various diseases.